Cas no 2172131-87-0 (9-cyclopropyl-2,3,3-trimethyl-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 9-cyclopropyl-2,3,3-trimethyl-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2172131-87-0
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 6069652
• PubChem ID: 165534309
• Update Time: 2025-06-13

9-cyclopropyl-2,3,3-trimethyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-cyclopropyl-2,3,3-trimethyl-1-oxa-5,9-diazaspiro5.5undecane
• 9-cyclopropyl-2,3,3-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane
• EN300-1280107
• 2172131-87-0

• Inchi： 1S/C14H26N2O/c1-11-13(2,3)10-15-14(17-11)6-8-16(9-7-14)12-4-5-12/h11-12,15H,4-10H2,1-3H3
• InChI Key： PWNNIUQMHXVXBA-UHFFFAOYSA-N
• SMILES： CC1C(CNC2(O1)CCN(CC2)C3CC3)(C)C

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.5Ų

Additional information on 9-cyclopropyl-2,3,3-trimethyl-1-oxa-5,9-diazaspiro5.5undecane

Recent Advances in the Study of 9-Cyclopropyl-2,3,3-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS: 2172131-87-0)

The compound 9-cyclopropyl-2,3,3-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS: 2172131-87-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its fused heterocyclic rings, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 9-cyclopropyl-2,3,3-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a cascade cyclization strategy, achieving a 75% yield and high enantiomeric purity. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacological investigations have revealed that this compound exhibits promising activity as a modulator of the central nervous system (CNS). In vitro studies demonstrated its high affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, preliminary in vivo studies in rodent models showed significant anxiolytic and antidepressant effects at low doses, suggesting potential applications in mental health therapeutics.

Structural-activity relationship (SAR) studies have further elucidated the importance of the cyclopropyl and spirocyclic moieties in the compound's bioactivity. Molecular docking simulations indicated that the cyclopropyl group enhances binding affinity to sigma receptors, while the spirocyclic framework contributes to metabolic stability. These insights are guiding the design of next-generation analogs with improved pharmacokinetic profiles.

Despite these promising findings, challenges remain in the clinical translation of 9-cyclopropyl-2,3,3-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane. Issues such as bioavailability and potential off-target effects need to be addressed through further preclinical studies. Current research efforts are also exploring its potential in combination therapies, particularly in oncology, where sigma receptor modulation has shown synergistic effects with existing chemotherapeutic agents.

In conclusion, 9-cyclopropyl-2,3,3-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane represents a compelling candidate for drug development, with its unique structure and multifaceted pharmacological properties. Ongoing research is expected to uncover additional therapeutic applications and optimize its clinical potential. The compound's CAS number, 2172131-87-0, will undoubtedly remain a key identifier in future studies and patent filings.